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Compound of Interest

Compound Name: Avocadyne

Cat. No.: B107709 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Avocadyne, a 17-carbon polyhydroxylated fatty alcohol derived from avocados (Persea

americana), is a bioactive lipid with significant potential in cancer research.[1] Its primary

mechanism of action involves the selective inhibition of mitochondrial fatty acid oxidation

(FAO), a metabolic pathway crucial for the survival and proliferation of certain cancer cells,

particularly Acute Myeloid Leukemia (AML).[1][2] Avocadyne targets very long-chain acyl-CoA

dehydrogenase (VLCAD), a key enzyme in the FAO pathway, leading to the disruption of

energy metabolism and subsequent apoptosis in cancer cells, while notably sparing normal,

healthy cells.[1][2]

Due to its lipophilic nature, Avocadyne is poorly soluble in aqueous solutions. Dimethyl

sulfoxide (DMSO) is the recommended solvent for preparing stock solutions for in vitro cell

culture experiments. These application notes provide detailed protocols for the solubilization

and preparation of Avocadyne in DMSO, ensuring reproducibility and efficacy in cell-based

assays.

Avocadyne: Physicochemical Properties
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A summary of key quantitative data for Avocadyne is presented below. The biologically active

form is the (2R,4R)-stereoisomer.[1][2]

Property Value Reference(s)

IUPAC Name heptadec-16-yne-1,2,4-triol [3]

Synonyms 16-Heptadecyne-1,2,4-triol [4]

Molecular Formula C₁₇H₃₂O₃ [3]

Molecular Weight 284.43 g/mol [1][5]

CAS Number 24607-05-4 [1][3][5]

Appearance Solid [3]

Melting Point 76 °C [3][5]

Storage (Solid) 2°C - 8°C [5]

Mechanism of Action: Inhibition of Fatty Acid
Oxidation (FAO)
Acute Myeloid Leukemia (AML) cells exhibit a unique metabolic dependency on the

mitochondrial fatty acid oxidation (FAO) pathway for energy production and proliferation.[2]

Avocadyne selectively exploits this dependency. It targets and inhibits very long-chain acyl-

CoA dehydrogenase (VLCAD), the first and rate-limiting enzyme in the beta-oxidation of long-

chain fatty acids.[2] This blockade halts the breakdown of fatty acids into acetyl-CoA, thereby

starving the cancer cells of a critical energy source and inducing apoptosis. Normal

hematopoietic cells, which are less reliant on FAO, are largely unaffected, providing a

therapeutic window for Avocadyne's anti-leukemic activity.[6]

Figure 1. Avocadyne's inhibition of the Fatty Acid Oxidation (FAO) pathway.

Protocols for Preparing Avocadyne in DMSO
Strict aseptic techniques should be followed when preparing solutions for cell culture

experiments.
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Protocol 1: Preparation of Concentrated Stock Solution
This protocol describes the preparation of a 10 mM Avocadyne stock solution in 100% DMSO.

Materials:

Avocadyne powder (MW: 284.43 g/mol )

Anhydrous/cell culture grade Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile pipette tips

Procedure:

Pre-weighing: Before opening, centrifuge the vial of Avocadyne powder briefly to ensure all

solid material is at the bottom.

Weighing: Aseptically weigh out a precise amount of Avocadyne powder. For example,

weigh 2.84 mg of Avocadyne.

Solubilization: Add the weighed Avocadyne to a sterile tube. Using a calibrated pipette, add

the calculated volume of 100% DMSO to achieve the desired concentration.

Calculation for 10 mM Stock:

Volume (L) = Moles / Concentration (mol/L)

Moles = Mass (g) / Molecular Weight ( g/mol ) = 0.00284 g / 284.43 g/mol = ~1.0 x 10⁻⁵

mol

Volume (L) = 1.0 x 10⁻⁵ mol / 0.010 mol/L = 0.001 L = 1.0 mL

Therefore, add 1.0 mL of DMSO to 2.84 mg of Avocadyne to make a 10 mM stock

solution.
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Mixing: Vortex the solution thoroughly until the Avocadyne powder is completely dissolved.

Gentle warming in a 37°C water bath can aid dissolution if necessary.

Aliquoting and Storage: Dispense the stock solution into single-use aliquots (e.g., 20-50 µL)

in sterile cryovials. This is crucial to prevent degradation from repeated freeze-thaw cycles.

Table 2: Recommended Storage Conditions for Avocadyne Stock Solutions

Storage Temperature Duration Notes

-20°C Up to 1 month For short-term storage.

-80°C Up to 6 months
Recommended for long-term

storage.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol describes the serial dilution of the DMSO stock solution into cell culture medium

to achieve the final desired experimental concentration.

Procedure:

Thaw Stock: Thaw a single aliquot of the concentrated Avocadyne stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To avoid precipitation and pipetting

errors, perform an intermediate dilution. For example, dilute the 10 mM stock 1:100 in sterile

cell culture medium to create a 100 µM intermediate solution.

Final Dilution: Add the appropriate volume of the stock or intermediate solution to the cell

culture plates containing cells and medium to reach the final desired concentration.

Example Calculation for a 10 µM final concentration in a 1 mL well:

Using the formula M₁V₁ = M₂V₂

(10,000 µM) * V₁ = (10 µM) * (1000 µL)
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V₁ = (10 * 1000) / 10000 = 1 µL

Add 1 µL of the 10 mM stock solution to 999 µL of medium in the well.

Vehicle Control: It is critical to prepare a vehicle control by adding the same volume of 100%

DMSO (without Avocadyne) to control wells. The final concentration of DMSO must be

identical across all experimental and control groups.

Mixing: Gently mix the contents of the wells by swirling the plate to ensure even distribution

of the compound.

Figure 2. Workflow for preparing Avocadyne for cell culture experiments.

Experimental Considerations
DMSO Cytotoxicity
While an effective solvent, DMSO can be cytotoxic at higher concentrations.[7] The final

concentration of DMSO in the cell culture medium should be kept as low as possible. A solvent

tolerance assay is recommended for each new cell line.

Table 3: General Guidelines for Final DMSO Concentration in Cell Culture
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Final DMSO % (v/v)
Cell Type
Suitability

Expected Effect Reference(s)

≤ 0.1%
Primary Cells,

Sensitive Cell Lines

Generally considered

safe with minimal to

no cytotoxicity.

[8]

≤ 0.5%
Most immortalized cell

lines

Widely used and

tolerated by many

robust cell lines.

[2][8]

> 0.5% - 1.0%
Some tolerant cell

lines

May induce off-target

effects or cytotoxicity;

requires validation.

[8][9]

≥ 2.0% Not Recommended

Significant cytotoxicity

observed in most cell

types.

Solubility and Precipitation
Avocadyne's high lipophilicity means it may precipitate when a concentrated DMSO stock is

diluted rapidly into an aqueous culture medium. To mitigate this, add the DMSO stock dropwise

to the medium while gently vortexing or swirling. Stepwise dilutions are also recommended.[10]

Example Application: AML Cell Viability Assay
This is a condensed protocol for assessing the effect of Avocadyne on the viability of Acute

Myeloid Leukemia (AML) cells.

Table 4: Example Parameters for Avocadyne Treatment of AML Cell Lines
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Parameter Example Value Notes Reference(s)

Cell Lines OCI-AML2, TEX

Human AML cell lines

known to be sensitive

to Avocadyne.

[2][11]

Seeding Density
1.25 x 10⁵ cells/mL

(OCI-AML2)

Adjust based on cell

line growth

characteristics.

[2]

Treatment Conc. 0.1 µM to 50 µM

A dose-response

curve is

recommended.

[2]

Reported IC₅₀
~11.5 µM (OCI-AML2,

72h)

The concentration that

inhibits 50% of cell

growth.

[11]

Incubation Time 72 hours
A common endpoint

for viability assays.
[2]

Viability Assay

7-AAD or Propidium

Iodide staining with

flow cytometry

Quantifies the

percentage of non-

viable cells.

[2]

Protocol Outline:

Seed AML cells in a multi-well plate at the predetermined density and allow them to

acclimate.

Prepare a series of Avocadyne working solutions in culture medium via serial dilution from

the DMSO stock.

Add the working solutions and vehicle controls to the appropriate wells.

Incubate the plate for 72 hours at 37°C and 5% CO₂.

Harvest the cells, stain with a viability dye (e.g., 7-AAD), and analyze using flow cytometry to

determine the percentage of dead cells.
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Calculate the IC₅₀ value using appropriate software (e.g., GraphPad Prism).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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